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Compound of Interest

Compound Name: 6-Iodoquinoline

Cat. No.: B082116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 6-
Iodoquinoline, a heterocyclic compound of interest in chemical synthesis and pharmaceutical

research. Understanding its hazard profile is paramount for ensuring safe handling and

mitigating potential risks in the laboratory and during drug development. This document

summarizes key safety data, outlines emergency procedures, and provides recommendations

for appropriate personal protective equipment and engineering controls.

GHS Classification and Hazard Summary
6-Iodoquinoline is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral

toxicity and serious eye damage.[1][2][3][4][5][6] A summary of its GHS classification is

provided in the table below.
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Hazard Class Category
GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Danger

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage

Danger

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Warning

Acute toxicity,

Dermal
3

H311: Toxic in

contact with skin
Danger

Aquatic Hazard

(long-term)
3

H412: Harmful to

aquatic life with

long lasting

effects

- -

Note: Classifications may vary slightly between suppliers.

Toxicological Profile
While specific quantitative toxicological data such as LD50 (median lethal dose) values are not

readily available in publicly accessible safety data sheets, the GHS classification of Acute

Toxicity Category 4 indicates a potential for significant harm if ingested.[2][4][5][6] The

classification of "Causes serious eye damage" (Eye Dam. 1) suggests that contact with the

eyes can lead to irreversible damage.[1][2][3][4][5][6] Some sources also indicate that it causes

skin irritation.

Experimental Protocols:
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Detailed experimental protocols for the toxicological assessment of 6-Iodoquinoline are not

publicly available. Standard OECD (Organisation for Economic Co-operation and

Development) guidelines for testing of chemicals would typically be followed for such

evaluations. These include:

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

OECD Guideline 405: Acute Eye Irritation/Corrosion

OECD Guideline 404: Acute Dermal Irritation/Corrosion

Professionals in drug development should consider commissioning studies following these or

similar standardized protocols to obtain definitive quantitative data if required for regulatory

submissions or in-depth risk assessments.

Safe Handling and Storage
A systematic approach to handling 6-Iodoquinoline is essential to minimize exposure and

ensure a safe laboratory environment. The following workflow outlines the key steps for safe

handling.
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Caption: A generalized workflow for the safe handling of 6-Iodoquinoline.
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Personal Protective Equipment (PPE):

PPE Type Specification

Eye Protection
Chemical safety goggles or a face shield are

mandatory.[7][8]

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber).[8][9]

Skin and Body Protection

A lab coat should be worn. For larger quantities

or where there is a risk of splashing, consider

additional protective clothing.

Respiratory Protection

If dusts are generated and engineering controls

are not sufficient, a NIOSH-approved particulate

respirator should be used.[9]

Storage:

Store 6-Iodoquinoline in a tightly closed container in a dry, well-ventilated area, away from

incompatible materials such as strong oxidizing agents. Some suppliers recommend

refrigerated storage and protection from light and air.

Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental exposure to 6-
Iodoquinoline.
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Exposure Event

Immediate Response

First Aid Actions

Accidental Exposure to
6-Iodoquinoline

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for at least 15 minutes.
Seek immediate medical attention.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth. Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid response plan for exposure to 6-Iodoquinoline.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][7][8][10] Seek

immediate medical attention.[10]

Skin Contact

Immediately wash skin with soap and plenty of

water.[11] Remove contaminated clothing.[12]

Get medical attention if irritation develops.

Inhalation

Remove victim to fresh air.[3][8][10] If not

breathing, give artificial respiration.[3][10] Seek

medical attention.

Ingestion

Do NOT induce vomiting.[3][10] Rinse mouth

with water.[3][8] Never give anything by mouth

to an unconscious person.[3] Call a physician or

poison control center immediately.[3][10]

Fire-Fighting Measures:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[3]

[8] Firefighters should wear self-contained breathing apparatus.[3][8][9]

Accidental Release Measures:

For spills, wear appropriate personal protective equipment.[3][8] Sweep up the material,

avoiding dust generation, and place it in a suitable container for disposal.[8][10] Prevent entry

into waterways.[8][10]

Disposal Considerations
Dispose of 6-Iodoquinoline and any contaminated materials in accordance with local, state,

and federal regulations.[3] It is the responsibility of the waste generator to determine the

toxicity and physical properties of the material to ensure proper disposal.

Signaling Pathways
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Currently, there is no publicly available information detailing the specific signaling pathways

affected by 6-Iodoquinoline. For drug development professionals, this represents a critical

knowledge gap. Should initial screenings indicate biological activity, further investigation into its

mechanism of action and potential off-target effects on key cellular signaling pathways would

be a necessary step in the preclinical development process.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment conducted by qualified professionals. Always consult the most

current Safety Data Sheet (SDS) from your supplier before handling 6-Iodoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082116#health-and-safety-information-for-6-
iodoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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